![molecular formula C17H12N2O2S B5291814 5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone](/img/structure/B5291814.png)
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone, also known as PTIO, is a chemical compound that has been extensively studied in scientific research. PTIO is a nitric oxide scavenger that is widely used in biochemical and physiological studies.
Mechanism of Action
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone scavenges nitric oxide by forming a stable adduct with it. The reaction between this compound and nitric oxide results in the formation of a nitroxyl radical, which is a stable and non-toxic compound. The scavenging of nitric oxide by this compound can be confirmed by various analytical techniques such as electron paramagnetic resonance (EPR) spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the biological effects of nitric oxide on platelet aggregation, smooth muscle relaxation, and immune response. In vivo studies have shown that this compound can modulate blood pressure, renal function, and cerebral blood flow.
Advantages and Limitations for Lab Experiments
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone has several advantages for lab experiments. It is a stable and non-toxic compound that can be easily synthesized and purified. It can be used to study the role of nitric oxide in various physiological processes by scavenging nitric oxide and inhibiting its biological effects. However, this compound has some limitations as well. It can interfere with other reactive oxygen species and reactive nitrogen species, which can complicate the interpretation of the results. Moreover, this compound can have off-target effects on other biological processes, which can limit its specificity.
Future Directions
There are several future directions for further research on 5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone. One direction is to study the role of nitric oxide in various pathological conditions such as hypertension, diabetes, and neurodegenerative diseases. Another direction is to develop more specific nitric oxide scavengers that can selectively target nitric oxide without interfering with other biological processes. Moreover, the use of this compound in combination with other compounds such as antioxidants and anti-inflammatory agents can be explored to study their synergistic effects on nitric oxide signaling.
Synthesis Methods
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone can be synthesized by the reaction of 2-phenylacetaldehyde, phenylhydrazine, and thiosemicarbazide in the presence of acetic acid. The reaction produces a yellow crystalline solid that can be purified by recrystallization from ethanol. The chemical structure of this compound can be confirmed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
5-(2-oxo-2-phenylethylidene)-3-phenyl-2-thioxo-4-imidazolidinone is a widely used nitric oxide scavenger in biochemical and physiological studies. Nitric oxide is an important signaling molecule that plays a crucial role in various physiological processes such as vasodilation, neurotransmission, and immune response. This compound can be used to study the role of nitric oxide in these processes by scavenging nitric oxide and inhibiting its biological effects.
Properties
IUPAC Name |
(5E)-5-phenacylidene-3-phenyl-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O2S/c20-15(12-7-3-1-4-8-12)11-14-16(21)19(17(22)18-14)13-9-5-2-6-10-13/h1-11H,(H,18,22)/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFJZCFZTVVTQS-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C=C2C(=O)N(C(=S)N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)/C=C/2\C(=O)N(C(=S)N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.